Cas no 646451-68-5 (L-Proline,L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-)

• Product Name: L-Proline,L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-
• CAS No: 646451-68-5
• MF: C₈₂H₁₄₆N₂₄O₂₂
• MW: 1820.18425893784
• CID: 420808
• Update Time: 2024-01-29

L-Proline,L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl-
• L-Proline,L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl
• L-Proline, L-lysyl-L-lysyl-L-lysyl-L-isoleucyl-L-glutaminyl-L-valyl-L-asparaginyl-L-seryl-L-lysyl-L-prolyl-L-seryl-L-isoleucyl-L-glutaminyl-L-prolyl-L-lysyl- (9CI)

• Inchi： 1S/C82H146N24O22/c1-7-46(5)65(102-69(114)50(24-11-16-36-85)93-68(113)49(23-10-15-35-84)92-67(112)48(88)22-9-14-34-83)77(122)94-51(30-32-61(89)109)70(115)101-64(45(3)4)76(121)98-55(42-63(91)111)71(116)99-56(43-107)72(117)95-52(25-12-17-37-86)79(124)104-39-20-28-59(104)75(120)100-57(44-108)73(118)103-66(47(6)8-2)78(123)97-54(31-33-62(90)110)81(126)105-40-19-27-58(105)74(119)96-53(26-13-18-38-87)80(125)106-41-21-29-60(106)82(127)128/h45-60,64-66,107-108H,7-44,83-88H2,1-6H3,(H2,89,109)(H2,90,110)(H2,91,111)(H,92,112)(H,93,113)(H,94,122)(H,95,117)(H,96,119)(H,97,123)(H,98,121)(H,99,116)(H,100,120)(H,101,115)(H,102,114)(H,103,118)(H,127,128)/t46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,64-,65-,66-/m0/s1
• InChI Key： NGCWIQXZHBGWIL-IFPKQFLBSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)N

Computed Properties

• Exact Mass: 1819.10538

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 2029.4±65.0 °C(Predicted)
• PSA: 773.28
• pka: 3.40±0.20(Predicted)